Cas no 380922-37-2 (1-methyl-2,3-dihydro-1H-indole-5-carboxylic acid)

1-Methyl-2,3-dihydro-1H-indole-5-carboxylic acid is a heterocyclic carboxylic acid derivative featuring a fused indoline core structure. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its rigid bicyclic framework and functional carboxyl group enable selective modifications, making it valuable for constructing complex scaffolds. The methyl substitution at the 1-position enhances stability while retaining reactivity for further derivatization. This compound is commonly utilized in medicinal chemistry for exploring structure-activity relationships due to its balanced lipophilicity and hydrogen-bonding capacity. It is typically supplied with high purity, ensuring reproducibility in research applications.
1-methyl-2,3-dihydro-1H-indole-5-carboxylic acid structure
380922-37-2 structure
Product Name:1-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
CAS No:380922-37-2
MF:C10H11NO2
MW:177.199842691422
MDL:MFCD09879911
CID:298387
PubChem ID:23092002
Update Time:2025-05-28

1-methyl-2,3-dihydro-1H-indole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Methylindoline-5-carboxylic acid
    • 1H-Indole-5-carboxylicacid, 2,3-dihydro-1-methyl-
    • 1-methyl-2,3-dihydroindole-5-carboxylic acid
    • 1-Methyl-2,3-dihydro-1H-indole-5-carboxylic acid
    • 5-Carboxy-1-methylindoline
    • N-methylindoline-5-carboxylic acid
    • 1-Methylindoline-5-carboxylicacid
    • PS-3762
    • EN300-156047
    • SCHEMBL2819895
    • 1-METHYLINDOLINE-5-CARBOXYLIC ACID 97%
    • FT-0743626
    • AKOS011374578
    • DTXSID30630536
    • 1H-Indole-5-carboxylic acid, 2,3-dihydro-1-methyl-
    • AM803818
    • 380922-37-2
    • SB64239
    • GRSSYQXLYOLWFY-UHFFFAOYSA-N
    • MFCD09879911
    • 1-methylindoline-5-carboxylic acid, AldrichCPR
    • CS-0119812
    • Z951175606
    • DB-069634
    • 1-methyl-2,3-dihydro-1H-indole-5-carboxylic acid
    • MDL： MFCD09879911
    • Inchi： 1S/C10H11NO2/c1-11-5-4-7-6-8(10(12)13)2-3-9(7)11/h2-3,6H,4-5H2,1H3,(H,12,13)
    • InChI Key： GRSSYQXLYOLWFY-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC2=C(C=1)CCN2C)=O

Computed Properties

  • Exact Mass: 177.07900
  • Monoisotopic Mass: 177.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • Density: 1.246
  • Melting Point: 220.5-230°C
  • Boiling Point: 375.6°Cat760mmHg
  • Flash Point: 180.9°C
  • Refractive Index: 1.606
  • PSA: 40.54000
  • LogP: 1.44210

1-methyl-2,3-dihydro-1H-indole-5-carboxylic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-methyl-2,3-dihydro-1H-indole-5-carboxylic acid Pricemore >>

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